Cas no 2228322-76-5 (2-(2-bromo-5-methoxyphenyl)-2-methyloxirane)

• Product Name: 2-(2-bromo-5-methoxyphenyl)-2-methyloxirane
• CAS No: 2228322-76-5
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6190186
• PubChem ID: 165756615
• Update Time: 2025-07-21

2-(2-bromo-5-methoxyphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methoxyphenyl)-2-methyloxirane
• EN300-1935969
• 2228322-76-5

• Inchi： 1S/C10H11BrO2/c1-10(6-13-10)8-5-7(12-2)3-4-9(8)11/h3-5H,6H2,1-2H3
• InChI Key： ISHVYJWMNOFYNN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1(C)CO1)OC

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(2-bromo-5-methoxyphenyl)-2-methyloxirane

Introduction to 2-(2-bromo-5-methoxyphenyl)-2-methyloxirane (CAS No. 2228322-76-5)

2-(2-bromo-5-methoxyphenyl)-2-methyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 2228322-76-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, featuring a brominated aromatic ring and a methoxy substituent, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-(2-bromo-5-methoxyphenyl)-2-methyloxirane consists of a cyclopropane oxide (oxirane) ring substituted with a methyl group at the 2-position and an aromatic ring at the 3-position. The aromatic ring is further functionalized with a bromine atom at the 2-position and a methoxy group at the 5-position. This unique arrangement of substituents imparts distinct reactivity and makes the compound a valuable intermediate in various chemical transformations.

In recent years, the demand for specialized organic intermediates has surged, particularly in the pharmaceutical industry, where novel compounds are constantly being explored for their therapeutic potential. 2-(2-bromo-5-methoxyphenyl)-2-methyloxirane stands out as a compound with significant synthetic utility. Its oxirane moiety, known for its strained three-membered ring, is highly reactive and can undergo various transformations such as ring-opening reactions, leading to the formation of new carbon-carbon or carbon-nitrogen bonds. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery.

The presence of both bromine and methoxy groups on the aromatic ring enhances the compound's versatility. The bromine atom serves as a good leaving group in nucleophilic substitution reactions, allowing for further functionalization of the aromatic core. On the other hand, the methoxy group can participate in electrophilic aromatic substitution reactions, providing another pathway for modifying the molecular structure. Such dual functionality makes 2-(2-bromo-5-methoxyphenyl)-2-methyloxirane a valuable building block in synthetic organic chemistry.

Recent studies have highlighted the importance of oxirane derivatives in medicinal chemistry. Oxiranes, also known as epoxides, are known for their ability to undergo facile ring-opening reactions with nucleophiles, leading to the formation of various functionalized products. These products can be further elaborated into pharmacologically active molecules. For instance, researchers have utilized oxirane derivatives in the synthesis of protease inhibitors, kinase inhibitors, and other therapeutic agents targeting specific disease pathways.

The specific structural features of 2-(2-bromo-5-methoxyphenyl)-2-methyloxirane make it particularly interesting for drug development. The bromine atom at the 2-position allows for easy introduction of new substituents through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to construct biaryl structures, which are common motifs in many drugs. Additionally, the methoxy group at the 5-position can be oxidized to form an ether or further modified through other chemical transformations.

In addition to its synthetic utility, 2-(2-bromo-5-methoxyphenyl)-2-methyloxirane has been explored in various research areas beyond drug development. For example, its reactivity has been studied in polymer chemistry, where oxirane derivatives are used as monomers or crosslinking agents to create novel polymers with tailored properties. The ability of oxiranes to undergo controlled polymerization makes them attractive for developing advanced materials with applications in coatings, adhesives, and specialty plastics.

The chemical properties of 2-(2-bromo-5-methoxyphenyl)-2-methyloxirane have also been investigated in environmental chemistry. Oxiranes can react with various environmental pollutants, leading to their degradation or transformation into less harmful substances. This property has been exploited in developing biodegradable solvents and additives that can mitigate environmental impact without compromising performance.

From a practical standpoint, the synthesis of 2-(2-bromo-5-methoxyphenyl)-2-methyloxirane requires careful optimization to ensure high yield and purity. Common synthetic routes involve the reaction of halogenated phenols with epichlorohydrin or other epoxide precursors under controlled conditions. The choice of solvent and reaction conditions can significantly influence the outcome, necessitating rigorous process optimization.

The safety profile of CAS No. 2228322-76-5 is another critical consideration in its handling and application. While not classified as hazardous under standard conditions, appropriate precautions must be taken to prevent exposure during synthesis and handling. Standard laboratory practices such as wearing personal protective equipment (PPE) and working in well-ventilated areas are essential to ensure safe usage.

In conclusion, 222832226is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis, polymer development,and environmental remediation. As research continues to uncover new applications for this compound,its significance is likely to grow further.